N-allyl-2-(2-((2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

• IUPAC Name: 2-[2-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C21H28N4O5S/c1-4-8-22-19(27)12-25-16(13-26)11-24-21(25)31-14-20(28)23-9-7-15-5-6-17(29-2)18(10-15)30-3/h4-6,10-11,26H,1,7-9,12-14H2,2-3H3,(H,22,27)(H,23,28)
• InChI Key: SUBPKVOWUFAVEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC=C(N2CC(=O)NCC=C)CO)OC
• Molecular Formula: C21H28N4O5S
• Molecular Weight: 448.5 g/mol
• CAS No.: 921525-18-0

Description

N-allyl-2-(2-((2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C21H28N4O5S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research involving compounds with similar structural motifs often focuses on their synthesis and chemical properties. For example, studies on cyclic amidines and their cyclization to various heterocyclic compounds like imidazolines, quinazolines, and benzodiazepines explore the chemical reactivity and potential applications of these compounds in medicinal chemistry and material science M. W. Partridge, A. C. Smith, 1973. These research efforts are crucial for developing new synthetic routes and understanding the chemical behavior of complex molecules.

Coordination Complexes and Antioxidant Activity

Some studies investigate the formation of coordination complexes with metals and their biological activities. For instance, pyrazole-acetamide derivatives have been used to synthesize Co(II) and Cu(II) coordination complexes, which were then evaluated for their antioxidant activities K. Chkirate et al., 2019. These findings highlight the potential of such compounds in developing antioxidants and therapeutic agents.

Antimicrobial and Antibacterial Activities

Compounds with imidazole, thiazole, and acetamide groups have been synthesized and assessed for their antimicrobial and antibacterial properties. Research in this area focuses on identifying new therapeutic agents against resistant bacterial strains. For example, the synthesis and evaluation of benzimidazole-based pyrimidine derivatives for their antibacterial activity represent a step towards discovering new antibiotics Kumaraswamy Gullapelli et al., 2014.

Potential Therapeutic Applications

The exploration of novel compounds for therapeutic applications, such as anticancer and antituberculosis activities, is a significant area of research. Compounds with similar structural features have been studied for their potential in treating various diseases, demonstrating the broad applicability of these molecules in drug development I. Mir et al., 1991.